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PYRICHALASINH PYRICHALASINH
Brand Name: Vulcanchem
CAS No.: 111631-97-1
VCID: VC0219122
InChI: InChI=1S/C31H41NO6/c1-18-8-7-9-24-28(34)20(3)19(2)27-25(16-22-10-12-23(37-6)13-11-22)32-29(35)31(24,27)26(38-21(4)33)14-15-30(5,36)17-18/h7,9-15,18-19,24-28,34,36H,3,8,16-17H2,1-2,4-6H3,(H,32,35)/b9-7+,15-14+
SMILES: CC1CC=CC2C(C(=C)C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=C(C=C4)OC)C)O
Molecular Formula: C8H13N5O7S
Molecular Weight: 523.7 g/mol

PYRICHALASINH

CAS No.: 111631-97-1

Main Products

VCID: VC0219122

Molecular Formula: C8H13N5O7S

Molecular Weight: 523.7 g/mol

PYRICHALASINH - 111631-97-1

CAS No. 111631-97-1
Product Name PYRICHALASINH
Molecular Formula C8H13N5O7S
Molecular Weight 523.7 g/mol
IUPAC Name [(3E,9E)-5,12-dihydroxy-16-[(4-methoxyphenyl)methyl]-5,7,14-trimethyl-13-methylidene-18-oxo-17-azatricyclo[9.7.0.01,15]octadeca-3,9-dien-2-yl] acetate
Standard InChI InChI=1S/C31H41NO6/c1-18-8-7-9-24-28(34)20(3)19(2)27-25(16-22-10-12-23(37-6)13-11-22)32-29(35)31(24,27)26(38-21(4)33)14-15-30(5,36)17-18/h7,9-15,18-19,24-28,34,36H,3,8,16-17H2,1-2,4-6H3,(H,32,35)/b9-7+,15-14+
Standard InChIKey AECZOENDDUTONS-PWSPGYJUSA-N
Isomeric SMILES CC1C/C=C/C2C(C(=C)C(C3C2(C(/C=C/C(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=C(C=C4)OC)C)O
SMILES CC1CC=CC2C(C(=C)C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=C(C=C4)OC)C)O
Canonical SMILES CC1CC=CC2C(C(=C)C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=C(C=C4)OC)C)O
PubChem Compound 6442793
Last Modified Nov 11 2021
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